molecular formula C11H8N2O2 B8637471 4H-Benzo[b]imidazo[1,2-d][1,4]oxazine-7-carbaldehyde

4H-Benzo[b]imidazo[1,2-d][1,4]oxazine-7-carbaldehyde

Cat. No. B8637471
M. Wt: 200.19 g/mol
InChI Key: ABKQQRNYBFCLTQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4H-Benzo[b]imidazo[1,2-d][1,4]oxazine-7-carbaldehyde is a useful research compound. Its molecular formula is C11H8N2O2 and its molecular weight is 200.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4H-Benzo[b]imidazo[1,2-d][1,4]oxazine-7-carbaldehyde suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4H-Benzo[b]imidazo[1,2-d][1,4]oxazine-7-carbaldehyde including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4H-Benzo[b]imidazo[1,2-d][1,4]oxazine-7-carbaldehyde

Molecular Formula

C11H8N2O2

Molecular Weight

200.19 g/mol

IUPAC Name

4H-imidazo[2,1-c][1,4]benzoxazine-7-carbaldehyde

InChI

InChI=1S/C11H8N2O2/c14-6-8-1-2-9-10(5-8)15-7-11-12-3-4-13(9)11/h1-6H,7H2

InChI Key

ABKQQRNYBFCLTQ-UHFFFAOYSA-N

Canonical SMILES

C1C2=NC=CN2C3=C(O1)C=C(C=C3)C=O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One

Synthesis routes and methods II

Procedure details

To a vial, were added copper(I) iodide (27.8 mg, 0.146 mmol), 3-(1H-imidazol-2-ylmethoxy)-4-iodobenzaldehyde (127.7 mg, 0.389 mmol), cesium carbonate (267 mg, 0.819 mmol) and a stir bar. The reaction vial was purged with Argon 3 times. The (R,R)-(−)-N,N′-dimethyl-1,2-cyclohexanediamine (50 mg, 0.352 mmol) and DMF (2 ml) were added. The mixture was heated at 110° C. for 1 h. LCMS showed product formation. The mixture was filtered and purified on reverse phase HPLC to afford desired product (24.8 mg, 0.124 mmol, 31.8% yield).
Quantity
50 mg
Type
reactant
Reaction Step One
Name
Quantity
2 mL
Type
solvent
Reaction Step One
Quantity
127.7 mg
Type
reactant
Reaction Step Two
Quantity
267 mg
Type
reactant
Reaction Step Two
Quantity
27.8 mg
Type
catalyst
Reaction Step Two
Yield
31.8%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.